Cas no 1351640-90-8 (1-2-hydroxy-2-(naphthalen-1-yl)ethyl-3-2-(trifluoromethyl)phenylurea)

• Product Name: 1-2-hydroxy-2-(naphthalen-1-yl)ethyl-3-2-(trifluoromethyl)phenylurea
• CAS No: 1351640-90-8
• MF: C₂₀H₁₇F₃N₂O₂
• MW: 374.356395483017
• CID: 6166318
• PubChem ID: 56764191
• Update Time: 2025-05-20

1-2-hydroxy-2-(naphthalen-1-yl)ethyl-3-2-(trifluoromethyl)phenylurea Chemical and Physical Properties

Names and Identifiers

• 1-2-hydroxy-2-(naphthalen-1-yl)ethyl-3-2-(trifluoromethyl)phenylurea
• VU0525027-1
• AKOS024523848
• 1-[2-hydroxy-2-(naphthalen-1-yl)ethyl]-3-[2-(trifluoromethyl)phenyl]urea
• 1-(2-hydroxy-2-naphthalen-1-ylethyl)-3-[2-(trifluoromethyl)phenyl]urea
• 1-(2-hydroxy-2-(naphthalen-1-yl)ethyl)-3-(2-(trifluoromethyl)phenyl)urea
• 1351640-90-8
• F5857-2646

• Inchi： 1S/C20H17F3N2O2/c21-20(22,23)16-10-3-4-11-17(16)25-19(27)24-12-18(26)15-9-5-7-13-6-1-2-8-14(13)15/h1-11,18,26H,12H2,(H2,24,25,27)
• InChI Key： IRJPMVZJLRWBDP-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1NC(NCC(C1=CC=CC2C=CC=CC1=2)O)=O)(F)F

Computed Properties

• Exact Mass: 374.12421228g/mol
• Monoisotopic Mass: 374.12421228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 61.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-2-hydroxy-2-(naphthalen-1-yl)ethyl-3-2-(trifluoromethyl)phenylurea

Introduction to 1-2-Hydroxy-2-(Naphthalen-1-yl)ethyl-3-2-(Trifluoromethyl)phenylurea (CAS No. 1351640-90-8)

1-2-Hydroxy-2-(Naphthalen-1-yl)ethyl-3-2-(trifluoromethyl)phenylurea (CAS No. 1351640-90-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents. This introduction aims to provide a comprehensive overview of the chemical properties, biological activities, and recent research advancements associated with this compound.

The molecular structure of 1-2-hydroxy-2-(naphthalen-1-yl)ethyl-3-2-(trifluoromethyl)phenylurea is composed of a naphthalene ring, a hydroxy group, and a trifluoromethylphenylurea moiety. These structural elements contribute to its unique chemical and physical properties, making it an interesting candidate for further investigation. The presence of the naphthalene ring imparts aromatic stability and rigidity to the molecule, while the hydroxy group can participate in hydrogen bonding interactions, enhancing its solubility and bioavailability. The trifluoromethylphenylurea moiety, on the other hand, introduces fluorine atoms that can influence the compound's electronic properties and metabolic stability.

In recent years, 1-2-hydroxy-2-(naphthalen-1-yl)ethyl-3-2-(trifluoromethyl)phenylurea has been studied for its potential as an inhibitor of various enzymes and receptors. One notable area of research is its activity against kinases, which are key enzymes involved in cellular signaling pathways. Kinase inhibitors have become an important class of drugs for treating various diseases, including cancer and inflammatory disorders. Studies have shown that 1-2-hydroxy-2-(naphthalen-1-yl)ethyl-3-2-(trifluoromethyl)phenylurea exhibits selective inhibition of certain kinases, suggesting its potential as a lead compound for drug development.

Beyond kinase inhibition, 1-2-hydroxy-2-(naphthalen-1-yl)ethyl-3-2-(trifluoromethyl)phenylurea has also been investigated for its anti-inflammatory properties. Inflammation is a complex biological response to harmful stimuli and is involved in numerous diseases. Research has demonstrated that this compound can modulate the activity of pro-inflammatory cytokines and enzymes, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that 1-2-hydroxy-2-(naphthalen-1-yl)ethyl-3-2-(trifluoromethyl)phenylurea may have therapeutic potential in managing inflammatory conditions.

The pharmacokinetic properties of 1-2-hydroxy-2-(naphthalen-1-y l)ethyl -3 - 2 -(trifluorom eth yl ) phen yl urea have also been a subject of interest. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The presence of the hydroxy group enhances its solubility in aqueous environments, while the trifluoromethyl group contributes to metabolic stability. These properties are crucial for ensuring that the compound reaches its target site in sufficient concentrations to exert its therapeutic effects.

In addition to its pharmacological activities, 1 - 2 - hydroxy - 2 - ( n aph th al en - 1 - y l ) et h y l - 3 - 2 -( trif lu or om eth yl ) phen yl urea has been evaluated for its safety profile. Preclinical studies have indicated that it is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. This favorable safety profile further supports its potential as a candidate for clinical development.

The synthesis of 1 - 2 - hy dr ox y - 2 -( nap ht ha len - 1 - y l ) et h y l - 3 - 2 -( tr if lu or om eth yl ) phen yl urea involves multiple steps and requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound. These improvements are essential for facilitating large-scale production and clinical trials.

In conclusion, 1 - 2 - hy dr ox y - 2 -( nap ht ha len - 1 - y l ) et h y l - 3 - 2 -( tr if lu or om eth yl ) phen yl urea (CAS No. 1351640 - 90 - 8) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for drug development. As more data becomes available, it is likely that this compound will play an increasingly important role in advancing medical treatments for various diseases.